Cas no 2870681-61-9 (3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo- )

• Product Name: 3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo-
• CAS No: 2870681-61-9
• MF: C₆H₅IN₂O₃S
• MW: 312.084972143173
• CID: 5563290
• Update Time: 2025-06-14

3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 4-(Acetylamino)-5-iodo-3-isothiazolecarboxylic acid (ACI)
• 3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo-

• Inchi： 1S/C6H5IN2O3S/c1-2(10)8-3-4(6(11)12)9-13-5(3)7/h1H3,(H,8,10)(H,11,12)
• InChI Key： OYUSMBUYOFDYDV-UHFFFAOYSA-N
• SMILES： O=C(C1C(NC(C)=O)=C(I)SN=1)O

Additional information on 3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo-

Research Brief on 3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo- (CAS: 2870681-61-9)

The compound 3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo- (CAS: 2870681-61-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 3-Isothiazolecarboxylic acid derivatives as versatile scaffolds in medicinal chemistry. The presence of the iodo and acetylamino substituents at positions 5 and 4, respectively, imparts distinct electronic and steric properties, making this compound a promising candidate for further exploration. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against certain kinase targets, suggesting its potential in oncology research.

The synthetic route to 3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo- has been optimized in recent work, with researchers reporting a high-yield, scalable process that maintains excellent purity profiles. Key improvements include the use of palladium-catalyzed cross-coupling reactions for the introduction of the iodo substituent and careful control of acylation conditions to prevent unwanted side reactions. These advances have made the compound more accessible for structure-activity relationship studies.

In terms of biological evaluation, preliminary in vitro studies have shown that this compound displays interesting selectivity profiles. While it demonstrates only moderate potency against its primary targets (IC50 values in the low micromolar range), its unique binding mode, as revealed by X-ray crystallography studies, offers insights for further optimization. Researchers have noted that the iodine atom plays a crucial role in target engagement, potentially through halogen bonding interactions with protein residues.

The stability and pharmacokinetic properties of 3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo- have been investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. While the compound shows acceptable metabolic stability in liver microsome assays, its solubility remains a challenge for formulation development. Several research groups are currently exploring prodrug strategies to address this limitation while maintaining the compound's biological activity.

Looking forward, the most promising applications for this compound appear to be in the areas of targeted protein degradation and covalent inhibitor development. The presence of the iodine atom offers opportunities for radio-labeling, making the compound potentially useful as a molecular probe or diagnostic agent. Additionally, the acetyl amino group provides a handle for further chemical modifications to enhance target specificity and potency.

In conclusion, 3-Isothiazolecarboxylic acid, 4-(acetylamino)-5-iodo- represents an interesting chemical entity with multiple potential applications in drug discovery. While challenges remain in optimizing its drug-like properties, recent advances in synthetic methodology and biological evaluation have positioned this compound as a valuable tool for chemical biology research and a promising starting point for medicinal chemistry programs.